2-(4-chlorophenoxy)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C19H14ClN5O3/c20-13-6-8-15(9-7-13)28-11-17(26)23-24-12-21-18-16(19(24)27)10-22-25(18)14-4-2-1-3-5-14/h1-10,12H,11H2,(H,23,26)
• InChI Key: NGSSOAFXBBTDIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C19H14ClN5O3
• Molecular Weight: 395.8 g/mol

Description

The compound “2-(4-chlorophenoxy)-N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide” belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazolo[3,4-d]pyrimidines are a group of heterocyclic compounds that have been extensively studied due to their wide range of biological activities. They are known to exhibit antibacterial, antiproliferative, CNS modulating, antiviral, antifungal, anticancer, and anti-inflammatory activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolo[3,4-d]pyrimidin-4-one core, which is a bicyclic system containing a pyrazole ring fused with a pyrimidinone ring. The compound also contains a phenyl ring and a chlorophenoxy group attached to the pyrazolo[3,4-d]pyrimidin-4-one core.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the pyrazolo[3,4-d]pyrimidin-4-one core, the phenyl ring, and the chlorophenoxy group. The pyrazolo[3,4-d]pyrimidin-4-one core can undergo various reactions, including substitution, addition, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrazolo[3,4-d]pyrimidin-4-one core, the phenyl ring, and the chlorophenoxy group would contribute to its polarity, solubility, stability, and reactivity.

Scientific Research Applications

Medicinal Chemistry Insights

Pyrazolopyrimidine derivatives, structurally similar to the compound , are known for their vast range of medicinal properties. These properties include anticancer, anti-infectious, anti-inflammatory, and central nervous system (CNS) activities. They are considered privileged heterocycles in drug discovery, often used as building blocks for drug-like candidates. The structure-activity relationship (SAR) studies focusing on these compounds underline the significance of the pyrazolopyrimidine scaffold in medicinal chemistry. It presents a broad scope for medicinal chemists to explore and develop potential drug candidates (Cherukupalli et al., 2017).

Catalysis and Synthetic Chemistry

The pyranopyrimidine core is crucial for the medicinal and pharmaceutical industries due to its bioavailability and broader synthetic applications. The review by Parmar et al. (2023) highlights the importance of hybrid catalysts in synthesizing various pyranopyrimidine derivatives. These catalysts, including organocatalysts, metal catalysts, ionic liquid catalysts, nanocatalysts, and green solvents, offer diverse pathways and mechanisms, underlining the compound's significance in synthetic chemistry (Parmar et al., 2023).

Optoelectronic Applications

Quinazoline and pyrimidine derivatives, closely related to the discussed compound, are extensively researched for their applications in optoelectronic materials. The review by Lipunova et al. (2018) outlines the incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems, crucial for creating novel optoelectronic materials. These derivatives are vital for fabricating materials for organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs (Lipunova et al., 2018).

Environmental and Toxicological Insights

The chlorophenoxy compounds, a part of the chemical structure of the compound , are widely used herbicides. Stackelberg (2013) reviewed the carcinogenic outcomes and potential mechanisms from exposure to these compounds, highlighting their epidemiological, toxicological, pharmacokinetic, and biomonitoring studies. Although these studies focus more on the environmental and health impacts, they provide valuable insight into the biologically active aspects of chlorophenoxy compounds (Stackelberg, 2013).

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and physicochemical properties. As with all chemicals, appropriate safety measures should be taken when handling this compound.

Future Directions

Future research on this compound could focus on elucidating its specific biological activity, optimizing its synthesis process, and investigating its potential applications in medicine and other fields.